Cas no 1311320-25-8 (tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate)

• Product Name: tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate
• CAS No: 1311320-25-8
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 5572087
• Update Time: 2025-06-16

tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2S)-2-(2-fluorophenyl)-2-hydroxyethyl]carbamate
• Carbamic acid, N-[(2S)-2-(2-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C13H18FNO3/c1-13(2,3)18-12(17)15-8-11(16)9-6-4-5-7-10(9)14/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m1/s1
• InChI Key： SXOGEIANFSVTSL-LLVKDONJSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H](C1=CC=CC=C1F)O

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±37.0 °C(Predicted)
• pka: 12.05±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate

Professional Introduction to Compound with CAS No. 1311320-25-8 and Product Name: tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate

The compound with the CAS number 1311320-25-8 and the product name tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The tert-butyl group, a well-known protective group in organic synthesis, contributes to the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The presence of the 2-fluorophenyl moiety in this compound suggests that it may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts. This feature is particularly relevant in the development of drugs that require prolonged circulation times or resistance to metabolic degradation.

The carbamate functional group, specifically the N-(2S)-configuration, adds another layer of complexity to this molecule. The stereochemistry at the chiral center has been meticulously designed to optimize interactions with biological targets. Such stereochemical control is crucial in pharmaceutical development, as it can significantly influence the efficacy and selectivity of a drug candidate. The hydroxyethyl side chain further enhances the molecule's potential by introducing polar interactions that could improve binding affinity to biological receptors.

Recent studies have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The compound tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate exemplifies this trend by integrating several key features that are known to enhance drug-like properties. For instance, the combination of a fluorinated aromatic ring with a chiral carbamate group has been shown to improve both solubility and bioavailability in preclinical models.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, underscores the sophistication involved in its preparation. These methods are critical for achieving the desired stereochemical purity, which is often a determining factor in a drug's success.

In terms of applications, this compound has shown promise in several areas of medicinal chemistry. One notable application is in the development of kinase inhibitors, where fluorinated aromatic compounds have demonstrated high potency and selectivity. The chiral carbamate group also suggests potential utility in G-protein coupled receptor (GPCR) modulators, which are a major target class for therapeutic intervention.

The tert-butyl group serves as an effective protecting group for amine functionalities, allowing for selective modifications at other sites on the molecule. This flexibility is invaluable in multi-step syntheses where orthogonal reactions are required. Additionally, the hydroxyethyl side chain can be further functionalized to introduce additional pharmacophoric elements or improve solubility characteristics.

Current research is exploring novel derivatives of this compound to enhance its therapeutic potential. By modifying various functional groups or introducing new moieties, scientists aim to develop more effective and selective drug candidates. Computational modeling and high-throughput screening are being employed to identify promising analogs with improved pharmacokinetic profiles.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They have been shown to enhance metabolic stability, improve binding affinity, and increase bioavailability. The 2-fluorophenyl ring in tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate is a prime example of how fluorine can be leveraged to create more effective pharmaceutical agents.

In conclusion, the compound with CAS number 1311320-25-8 and its product name tert-butyl N-(2S)-2-(2-fluorophenyl)-2-hydroxyethylcarbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers developing new drugs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies.